1-Methylnaphthalene-2-carboxaldehyde
Overview
Description
1-Methylnaphthalene-2-carboxaldehyde is an organic compound with the molecular formula C12H10O . It has a molecular weight of 170.21 g/mol . The compound is also known by other names such as 1-Methylnaphthalene-2-carbaldehyde and 1-Methyl-2-naphthaldehyde .
Molecular Structure Analysis
The molecular structure of this compound consists of 24 bonds, including 14 non-H bonds, 12 multiple bonds, 1 rotatable bond, 1 double bond, 11 aromatic bonds, and 2 six-membered rings . The compound has a topological polar surface area of 17.1 Ų .Physical And Chemical Properties Analysis
This compound has a molecular weight of 170.21 g/mol and a molecular formula of C12H10O . It has a computed XLogP3-AA value of 3, indicating its lipophilicity . The compound has no hydrogen bond donors, one hydrogen bond acceptor, and one rotatable bond .Scientific Research Applications
Electroorganic Reactions : 1-Methylnaphthalene derivatives are used in electroorganic reactions. A study by Utley and Rozenberg (2003) demonstrates the efficient conversion of electron-rich 2-methyl and 2-benzylnaphthalenes into corresponding carboxaldehydes or ketones through mediated electrolysis. This process involves side-chain acetoxy and hydroxy derivatives and the formation of a byproduct involving side-chain substitution (Utley & Rozenberg, 2003).
Transition Metal Complexes : Research by Mostafa (1998) highlights the formation of new complexes of 2-hydroxynaphthalene-1-carboxaldehyde with various transition metal ions. These complexes have been analyzed for their infrared, Raman, 1H-n.m.r., and electronic spectra, and magnetic moments, indicating potential applications in materials science (Mostafa, 1998).
Catalysis in Organic Reactions : Kaptein et al. (2010) discuss the use of derivatives of 1-Methylnaphthalene in synthesizing dipeptides containing α-substituted amino acids. These compounds were used as chiral ligands in Lewis-acid-catalyzed reactions, showcasing their utility in asymmetric synthesis (Kaptein et al., 2010).
Contribution to Secondary Organic Aerosol : Huang et al. (2019) conducted a study on the gas-phase oxidation of naphthalene and methylnaphthalene, including 1-Methylnaphthalene, and their contribution to secondary organic aerosol during haze events. This research provides insights into environmental chemistry and atmospheric science (Huang et al., 2019).
Synthesis and Structural Analysis : The synthesis and X-ray diffraction data of compounds related to 1-Methylnaphthalene, such as 1-[N-(methyl)-(3,5-dimethylphenylamino)]methylnaphthalene, have been explored by Camargo et al. (2011), demonstrating applications in crystallography and material characterization (Camargo et al., 2011).
Hydrocracking of Aromatic Compounds : Miki and Sugimoto (1995) investigated the hydrocracking of 1-methylnaphthalene, providing valuable information for the petrochemical industry and fuel processing technology (Miki & Sugimoto, 1995).
Biodegradation Studies : Research by Mahajan, Phale, and Vaidyanathan (1994) on Pseudomonas putida CSV86 provides insights into the biodegradation pathways of 1- and 2-methylnaphthalene, which has implications for environmental biotechnology (Mahajan et al., 1994).
Mechanism of Action
Target of Action
The specific targets of 1-Methylnaphthalene-2-carboxaldehyde are currently unknown
Biochemical Pathways
This compound may be involved in the degradation pathways of naphthalene and substituted naphthalenes . .
Result of Action
The molecular and cellular effects of this compound’s action are currently unknown . More studies are required to describe these effects.
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound . .
Properties
IUPAC Name |
1-methylnaphthalene-2-carbaldehyde | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10O/c1-9-11(8-13)7-6-10-4-2-3-5-12(9)10/h2-8H,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UZUIHIHIXOLGDL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC2=CC=CC=C12)C=O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80492929 | |
Record name | 1-Methylnaphthalene-2-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80492929 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
170.21 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
35699-45-7 | |
Record name | 1-Methyl-2-naphthalenecarboxaldehyde | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=35699-45-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-Methylnaphthalene-2-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80492929 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-methylnaphthalene-2-carbaldehyde | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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